Cas no 147300-07-0 (1,2-Benzenediol,3,4-difluoro-)

• Product Name: 1,2-Benzenediol,3,4-difluoro-
• CAS No: 147300-07-0
• MF: C₆H₄F₂O₂
• MW: 146.091568946838
• CID: 100809
• PubChem ID: 10034755
• Update Time: 2025-04-18

1,2-Benzenediol,3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3,4-difluoro-
• 1,2-Benzenediol,3,4-difluoro-(9CI)
• 147300-07-0
• InChI=1/C6H4F2O2/c7-3-1-2-4(9)6(10)5(3)8/h1-2,9-10H
• HLXWLHRCFGKDNS-UHFFFAOYSA-
• 3,4-difluorobenzene-1,2-diol
• 3,4-difluorocatechol
• SCHEMBL5506954
• AKOS024049032
• 1,2-Benzenediol, 3,4-difluoro-
• 1,2-Difluoro-3,4-dihydroxybenzene
• DB-267290
• 3,4-Difluoro-1,2-Benzenediol

• Inchi： 1S/C6H4F2O2/c7-3-1-2-4(9)6(10)5(3)8/h1-2,9-10H
• InChI Key： HLXWLHRCFGKDNS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1O)O)F

Computed Properties

• Exact Mass: 146.01792
• Monoisotopic Mass: 146.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46